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Compound of Interest

Compound Name: 3-Hydroxy-5-nitrobenzoic acid

Cat. No.: B184562 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
3-Hydroxy-5-nitrobenzoic acid (3,5-HNBA) is a highly versatile chemical intermediate pivotal

in modern drug discovery. Its molecular structure, featuring hydroxyl, nitro, and carboxylic acid

functional groups, presents multiple reaction sites for chemical modification, making it an ideal

scaffold for constructing diverse molecular libraries.[1] This compound is a key building block in

the synthesis of novel pharmaceuticals, particularly those targeting inflammatory pathways and

pain management.[1] Derivatives of hydroxybenzoic acids are known to possess a wide range

of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and antitumoral

properties, highlighting the therapeutic potential of molecules derived from 3,5-HNBA.[2][3][4]

These application notes provide detailed protocols for the chemical modification of 3,5-HNBA to

generate key drug precursors and summarize quantitative data from analogous synthetic

procedures.

Physicochemical Properties
A secure supply of high-purity 3-Hydroxy-5-nitrobenzoic acid is fundamental for reproducible

research and development.[1] Key properties of the starting material are summarized below.
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Property Value Reference

CAS Number 78238-14-9 [1]

Molecular Formula C₇H₅NO₅ [1]

Molecular Weight 183.12 g/mol

Appearance Light yellow solid [1]

Melting Point 190-195 °C

Purity (HPLC) ≥ 97%

Synthetic Pathways and Experimental Protocols
The functional groups of 3-Hydroxy-5-nitrobenzoic acid can be selectively modified to

produce a variety of useful precursors. The primary transformations include the reduction of the

nitro group to an amine, and derivatization of the carboxylic acid and hydroxyl groups to form

amides, esters, and ethers.

General Synthetic Workflow
The following diagram illustrates the key synthetic transformations starting from 3-Hydroxy-5-
nitrobenzoic acid to generate diverse precursors for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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